4-((4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)methyl)-2-phenylthiazole

• IUPAC Name: 4-[[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]methyl]-2-phenyl-1,3-thiazole
• InChI: InChI=1S/C21H26N4S/c1-16-12-17(2)25(23-16)13-18-8-10-24(11-9-18)14-20-15-26-21(22-20)19-6-4-3-5-7-19/h3-7,12,15,18H,8-11,13-14H2,1-2H3
• InChI Key: WCSDEHSUXVUTGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)CC3=CSC(=N3)C4=CC=CC=C4)C
• Molecular Formula: C21H26N4S
• Molecular Weight: 366.5 g/mol

Description

This compound is part of a broader class of chemicals that exhibit complex structures and potentially interesting biological activities. While specific introductory details about this compound are scarce, related research often focuses on the synthesis and characterization of similar heterocyclic compounds due to their relevance in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of closely related compounds typically involves nucleophilic substitution reactions, where derivatives of isothiazolo[5,4-b]pyridin and piperazine or piperidine serve as key intermediates. For example, Hajib et al. (2019) described the synthesis of a dihydrooxazole derivative through a nucleophilic substitution reaction, highlighting the methodological framework that could apply to our compound of interest (Hajib, Alami, Faraj, & Aouine, 2019).

Molecular Structure Analysis

The molecular structure of similar compounds reveals a complex arrangement of atoms, often determined through X-ray crystallography. Karczmarzyk and Malinka (2004) detailed the molecular structure of a dimethylisothiazolopyridine derivative, providing insight into how such analyses contribute to understanding the spatial arrangement and bonding within molecules (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The chemical behavior of these compounds under different conditions can be diverse, including reactions such as oxidation, which are facilitated by various reagents. For instance, Prakash et al. (2011) explored the iodine(III)-mediated synthesis of triazolopyridines, a method that could potentially be adapted for the oxidation of related pyrazole derivatives (Prakash, Hussain, Aneja, & Sharma, 2011).

Scientific Research Applications

Molecular Structure and Synthesis

The synthesis and molecular structure investigation of derivatives incorporating pyrazole/piperidine/aniline moieties offer insights into their chemical properties and potential applications. These studies involve X-ray crystallography combined with Hirshfeld and DFT calculations to analyze intermolecular interactions and predict electronic properties and NMR spectra, suggesting their applications in material science and molecular engineering (Shawish et al., 2021).

Drug Discovery and Medicinal Chemistry

Several research efforts have been directed towards exploring the potential of thiazole-aminopiperidine hybrid analogues as novel inhibitors targeting specific biological pathways. For instance, compounds designed by molecular hybridization exhibited promising in vitro activity against Mycobacterium tuberculosis, indicating their potential in developing new antituberculosis agents (Jeankumar et al., 2013).

Furthermore, studies on pyrazole and triazine derivatives have shown significant antimicrobial activities, highlighting their utility in creating new antibiotics and antimicrobial agents. These compounds' molecular structures and interactions were detailed through X-ray crystallography and DFT calculations, showing their relevance in pharmaceutical research and development (Shawish et al., 2021).

Anticancer and Antimicrobial Properties

Research on novel pyrazolopyrimidines derivatives has demonstrated their anticancer and anti-5-lipoxygenase activities, contributing to the development of new therapeutic agents for cancer and inflammation-related diseases. These studies provide a foundation for further investigation into their mechanisms of action and potential clinical applications (Rahmouni et al., 2016).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its mechanism of action, and evaluation of its potential biological activities. It could also be interesting to explore its potential applications in the development of new drugs.